Cas no 1253641-15-4 (2-[4,6-dihydroxy-3-(gamma,gamma-dimethylallyl)-2-methoxyphenyl]-6-hydroxy-3-methyl-benzofuran)

• Product Name: 2-[4,6-dihydroxy-3-(gamma,gamma-dimethylallyl)-2-methoxyphenyl]-6-hydroxy-3-methyl-benzofuran
• CAS No: 1253641-15-4
• MF: C₂₁H₄O₅
• MW: 336.253465652466
• CID: 2022524
• PubChem ID: 46934435
• Update Time: 2025-04-21

2-[4,6-dihydroxy-3-(gamma,gamma-dimethylallyl)-2-methoxyphenyl]-6-hydroxy-3-methyl-benzofuran Chemical and Physical Properties

Names and Identifiers

• 2-[4,6-dihydroxy-3-(gamma,gamma-dimethylallyl)-2-methoxyphenyl]-6-hydroxy-3-methyl-benzofuran
• glycybenzofuran
• 1253641-15-4
• 4-(6-hydroxy-3-methyl-1-benzofuran-2-yl)-5-methoxy-6-(3-methylbut-2-enyl)benzene-1,3-diol
• CHEMBL1223582
• BDBM50325938

• Inchi： 1S/C21H4O5/c1-11(2)5-7-15-16(23)10-17(24)19(21(15)25-4)20-12(3)14-8-6-13(22)9-18(14)26-20/h6,8-10H/b20-19-
• InChI Key： PDNXPRPRVQECRI-VXPUYCOJSA-N
• SMILES： [C]OC1C(C2=C([C])C3C(=CC(=CC=3)[O])O2)=C([O])C=C([O])C=1[C]/[C]=C(\[C])/[C] |^1:0,6,13,16,19,22,24,25,^4:21|

Computed Properties

• Exact Mass: 354.14672380Da
• Monoisotopic Mass: 354.14672380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 83.1Ų